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Compound of Interest

Compound Name: 2-Pyrrolidinone

Cat. No.: B116388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Pyrrolidinone, also known as 2-oxopyrrolidine or gamma-butyrolactam, is a versatile organic

compound widely utilized in the pharmaceutical industry and scientific research.[1][2] It serves

as a polar aprotic solvent, a crucial intermediate in the synthesis of various active

pharmaceutical ingredients (APIs), and a component in drug formulations.[1][2] Its high boiling

point, thermal stability, and miscibility with a broad range of solvents make it an invaluable tool

in both laboratory and industrial settings.[1][3] However, a thorough understanding of its

potential hazards and the implementation of rigorous safety protocols are paramount to ensure

the well-being of personnel and the integrity of research.

This in-depth technical guide provides comprehensive information on the safe handling,

storage, and disposal of 2-pyrrolidinone, tailored for professionals in research and drug

development.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 2-pyrrolidinone is the foundation of

its safe handling.
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Property Value References

Synonyms

2-Ketopyrrolidine,

Butyrolactam, gamma-

Aminobutyrolactam

[4]

CAS Number 616-45-5 [4]

Molecular Formula C4H7NO [5]

Molecular Weight 85.11 g/mol [6]

Appearance
Colorless to light yellow liquid

or low melting solid
[4][7]

Odor Odorless to faint, amine-like [4][8]

Melting Point 23 - 25.5 °C / 73.4 - 77.9 °F [4][9]

Boiling Point
245 - 250 °C / 473 - 482 °F @

760 mmHg
[4][5]

Flash Point
129 - 138 °C / 264.2 - 280.4 °F

(closed cup)
[4][5]

Density
1.103 - 1.116 g/cm³ at 20-25

°C
[4][6]

Vapor Pressure
0.0095 - 0.04 mbar @ 20-25

°C
[4][10]

Solubility

Miscible with water, alcohol,

ether, chloroform, benzene,

ethyl acetate, and carbon

disulfide. Insoluble in

petroleum ether.

[7][11]

pH
9-11 (100 g/L aqueous

solution)
[4]

log Pow (n-octanol/water) -0.71 [9]

Hazard Identification and Classification
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2-Pyrrolidinone is classified as a hazardous substance and requires careful handling.[12][13]

Hazard Class GHS Category Hazard Statement Signal Word

Serious Eye

Damage/Eye Irritation
2 / 2A

H319: Causes serious

eye irritation
Danger / Warning

Reproductive Toxicity 1B
H360D: May damage

the unborn child
Danger

Note: Classification may vary slightly between suppliers and regulatory bodies.

Primary Hazards:

Eye Irritation: Causes serious eye irritation upon contact.[4][9]

Reproductive Toxicity: May damage fertility or the unborn child.[4][6]

Skin Irritation: May cause skin irritation.[13]

Respiratory Irritation: Vapors or dust may cause respiratory system irritation.[12][13]

Experimental Protocols for Safety Assessment
The hazard classifications of 2-pyrrolidinone are based on data from standardized

toxicological studies. Understanding the methodologies of these key experiments is crucial for

a comprehensive risk assessment.

3.1. Acute Oral Toxicity (OECD Test Guideline 401)

This study provides data on the health hazards likely to arise from a single, short-term oral

exposure to a substance.

Methodology: A group of rats (male and female) are administered a single dose of 2-
pyrrolidinone via gavage.[14] The animals are observed for a period of 14 days for signs of

toxicity and mortality. Body weight is recorded weekly, and a gross necropsy is performed at

the end of the study. The LD50 (the dose that is lethal to 50% of the test population) is then
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calculated. For 2-pyrrolidinone, the oral LD50 in rats is reported to be greater than 2,000

mg/kg, indicating low acute oral toxicity.[14]

3.2. Acute Dermal Toxicity (OECD Test Guideline 402)

This test determines the potential for a substance to cause harm when in contact with the skin.

Methodology: A single dose of 2-pyrrolidinone is applied to a shaved area of the skin of

rabbits (male and female) for 24 hours.[14] The animals are observed for 14 days for signs of

toxicity and skin reactions. The dermal LD50 is determined. For 2-pyrrolidinone, the dermal

LD50 in rabbits is greater than 2,000 mg/kg, indicating low acute dermal toxicity.[14]

3.3. Skin Irritation/Corrosion (OECD Test Guideline 404)

This assay evaluates the potential of a substance to cause reversible or irreversible skin

inflammation.

Methodology: A small amount of 2-pyrrolidinone is applied to the shaved skin of a rabbit

under a gauze patch for a 4-hour period.[14] The skin is then observed for signs of erythema

(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after

patch removal. Results for 2-pyrrolidinone indicate that it is not a skin irritant in rabbits.[9]

[14]

3.4. Serious Eye Damage/Eye Irritation (OECD Test Guideline 405)

This test assesses the potential for a substance to cause damage to the eye.

Methodology: A small, measured amount of 2-pyrrolidinone is instilled into the conjunctival

sac of one eye of a rabbit, with the other eye serving as a control.[14] The eyes are

examined for corneal opacity, iritis, conjunctival redness, and chemosis at specific intervals.

For 2-pyrrolidinone, the results show it causes moderate to serious eye irritation.[9][14]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure to 2-pyrrolidinone.[9][15]
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH approved safety goggles.[9]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

butyl rubber, nitrile rubber) tested to EN 374.[16]

A lab coat or impervious clothing should be worn

to prevent skin contact.[9]

Respiratory Protection

In case of insufficient ventilation, or if user

operations generate dust, fume, or mist, use a

NIOSH-approved or EN 143-certified respirator

with an appropriate cartridge (e.g., P95 or P1).

[9][12]

Handling and Storage
Proper handling and storage procedures are critical to minimize risks.

5.1. Safe Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 14 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.carlroth.com/medias/SDB-8779-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ0NzN8YXBwbGljYXRpb24vcGRmfGFHSmpMMmd3Tnk4NU1UazNNVGMwTkRVMk16VXdMMU5FUWw4NE56YzVYMDFVWDBWT0xuQmtaZ3w3M2E4M2EwNDhmNDBhZjdhYmY0M2JjNmMzYWRjYTE0NDZiYzY5YmE2M2YwZmQ4MmFhZWJjZjY5ZmI0M2U0YTdj
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.oxfordlabfinechem.com/msds/(P-07452-400)%202-PYRROLIDONE%20%20(For%20Synthesis).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for the safe handling of 2-pyrrolidinone.
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Precautions for Safe Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4]

Use in a well-ventilated area, preferably in a chemical fume hood.[13][15]

Avoid breathing vapors, mist, or gas.[9]

Avoid contact with skin, eyes, and clothing.[9]

Wash hands thoroughly after handling.[4]

Keep away from heat, sparks, and open flames.[12]

5.2. Storage

Store in a cool, dry, and well-ventilated place.[9][15]

Keep containers tightly closed.[9]

Store locked up.[4]

2-Pyrrolidinone is hygroscopic; protect from moisture.[9][15]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[9]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.[4][9]
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Exposure Route First Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. If skin irritation persists, call a

physician.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

immediate medical advice/attention.[4]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting.

Seek immediate medical attention.[4][12]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Spill Response Logic
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Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Don appropriate PPE

Contain spill with
inert absorbent material

(sand, earth)

Collect spilled material into a
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Clean the spill area thoroughly

Dispose of waste according to
local regulations
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Caption: Logical flow for responding to a 2-pyrrolidinone spill.
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Personal Precautions:

Use personal protective equipment as required.[9]

Ensure adequate ventilation.[9]

Avoid breathing vapors, mist, or gas.[9]

Remove all sources of ignition.[13]

Environmental Precautions:

Do not let product enter drains, surface water, or ground water.[9][16]

Methods for Cleaning Up:

For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

suitable container for disposal.[12][17]

For large spills, contain the spill and collect the recoverable product.[13]

Finish cleaning by spreading water on the contaminated surface and dispose of according to

local and regional authority requirements.[12]

Fire-Fighting Measures
2-Pyrrolidinone is a combustible liquid.[13][15]

Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide (CO2).[9]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[6]

Specific Hazards Arising from the Chemical: During a fire, irritating and highly toxic gases

such as carbon oxides (CO, CO2) and nitrogen oxides (NOx) may be generated.[6][9]

Vapors are heavier than air and may travel to a source of ignition and flash back.[17][18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://datasheets.scbt.com/sc-238212.pdf
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.carlroth.com/medias/SDB-8779-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ0NzN8YXBwbGljYXRpb24vcGRmfGFHSmpMMmd3Tnk4NU1UazNNVGMwTkRVMk16VXdMMU5FUWw4NE56YzVYMDFVWDBWT0xuQmtaZ3w3M2E4M2EwNDhmNDBhZjdhYmY0M2JjNmMzYWRjYTE0NDZiYzY5YmE2M2YwZmQ4MmFhZWJjZjY5ZmI0M2U0YTdj
https://www.oxfordlabfinechem.com/msds/(P-07452-400)%202-PYRROLIDONE%20%20(For%20Synthesis).pdf
https://pim-resources.coleparmer.com/sds/96026.pdf
https://datasheets.scbt.com/sc-238212.pdf
https://www.oxfordlabfinechem.com/msds/(P-07452-400)%202-PYRROLIDONE%20%20(For%20Synthesis).pdf
https://www.benchchem.com/product/b116388?utm_src=pdf-body
https://datasheets.scbt.com/sc-238212.pdf
https://www.alkemist.org/2-pyrrolidinone
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://www.carlroth.com/medias/SDB-8779-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg5NDJ8YXBwbGljYXRpb24vcGRmfGFEVTJMMmd3TVM4NU1UazNNVGMwTWpreU5URXdMMU5FUWw4NE56YzVYMGRDWDBWT0xuQmtaZ3xlZGJjMjkxZDJlMTAzYTVkYmNkYjhjNmFhMTM0ZGFkMWNmOTRkMjA2YzQ0ZDIwMjBjMTAyYmM5MTNlZWQ4MDc5
https://www.carlroth.com/medias/SDB-8779-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg5NDJ8YXBwbGljYXRpb24vcGRmfGFEVTJMMmd3TVM4NU1UazNNVGMwTWpreU5URXdMMU5FUWw4NE56YzVYMGRDWDBWT0xuQmtaZ3xlZGJjMjkxZDJlMTAzYTVkYmNkYjhjNmFhMTM0ZGFkMWNmOTRkMjA2YzQ0ZDIwMjBjMTAyYmM5MTNlZWQ4MDc5
https://www.cdhfinechemical.com/images/product/msds/37_696843381_2-PYRROLIDONECASNO616-45-5MSDS.pdf
https://pim-resources.coleparmer.com/sds/96026.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3716.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][9]

Disposal Considerations
Disposal of 2-pyrrolidinone and its contaminated materials must be handled as hazardous

waste.

Dispose of contents/container to an approved waste disposal plant in accordance with local,

state, and federal regulations.[4][15]

Do not dispose of down the drain or in regular trash.[19]

Waste containers should be clearly labeled as "Hazardous Waste" with the full chemical

name.[19]

Toxicological Information
A summary of key toxicological data is presented below.
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Endpoint Species Route Value Reference

Acute Toxicity

(LD50)
Rat Oral > 2,000 mg/kg [14]

Acute Toxicity

(LD50)
Rabbit Dermal > 2,000 mg/kg [14]

Acute Toxicity

(LC0)
Rat Inhalation 0.061 mg/L (8 h) [14]

Skin

Corrosion/Irritatio

n

Rabbit Dermal No skin irritation [9][14]

Serious Eye

Damage/Irritation
Rabbit Ocular

Moderate to

serious eye

irritation

[9][14]

Germ Cell

Mutagenicity
In vitro/In vivo -

Negative (Ames

test,

chromosome

aberration)

[14]

Reproductive Toxicity:

Studies have indicated that 2-pyrrolidinone may damage the unborn child.[6][13]

Developmental toxicity was observed in some animal studies, but generally at levels that

were also toxic to the mother.[13]

Conclusion

2-Pyrrolidinone is an indispensable chemical in modern research and pharmaceutical

development. Its effective and safe use hinges on a robust understanding of its properties and

potential hazards. By adhering to the comprehensive safety and handling precautions outlined

in this guide—including the consistent use of appropriate personal protective equipment,

adherence to proper handling and storage protocols, and preparedness for emergencies—

researchers, scientists, and drug development professionals can mitigate the risks associated

with this valuable compound and maintain a safe working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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